Cas no 2320504-16-1 (1-({1-1-(4-chlorophenyl)cyclopentanecarbonylazetidin-3-yl}methyl)-1H-1,2,4-triazole)

• Product Name: 1-({1-1-(4-chlorophenyl)cyclopentanecarbonylazetidin-3-yl}methyl)-1H-1,2,4-triazole
• CAS No: 2320504-16-1
• MF: C₁₈H₂₁ClN₄O
• MW: 344.838542699814
• CID: 5341947
• Update Time: 2025-08-04

1-({1-1-(4-chlorophenyl)cyclopentanecarbonylazetidin-3-yl}methyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• (3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)(1-(4-chlorophenyl)cyclopentyl)methanone
• [1-(4-chlorophenyl)cyclopentyl]-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]methanone
• 1-({1-1-(4-chlorophenyl)cyclopentanecarbonylazetidin-3-yl}methyl)-1H-1,2,4-triazole

• Inchi： 1S/C18H21ClN4O/c19-16-5-3-15(4-6-16)18(7-1-2-8-18)17(24)22-9-14(10-22)11-23-13-20-12-21-23/h3-6,12-14H,1-2,7-11H2
• InChI Key： ZGMUYCAAYCEXLR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(N2CC(CN3C=NC=N3)C2)=O)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 454
• XLogP3: 3.1
• Topological Polar Surface Area: 51

Additional information on 1-({1-1-(4-chlorophenyl)cyclopentanecarbonylazetidin-3-yl}methyl)-1H-1,2,4-triazole

Introduction to Compound with CAS No. 2320504-16-1 and Product Name: 1-({1-1-(4-chlorophenyl)cyclopentanecarbonylazetidin-3-yl}methyl)-1H-1,2,4-triazole

Compound with the CAS number 2320504-16-1 and the product name 1-({1-1-(4-chlorophenyl)cyclopentanecarbonylazetidin-3-yl}methyl)-1H-1,2,4-triazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a triazole ring fused with an azetidine moiety and a cyclopentanone group, makes it a promising candidate for further investigation in drug discovery and development.

The triazole ring is a key pharmacophore in many bioactive compounds, known for its ability to interact with biological targets in various ways. Its incorporation into the molecular framework of this compound enhances its potential as an inhibitor or modulator of enzymatic and receptor-mediated processes. The presence of the azetidine ring further contributes to the molecule's complexity, providing unique spatial and electronic properties that can influence its interactions with biological systems. This combination of structural elements has been explored in recent studies for their role in modulating inflammatory pathways and other critical biological processes.

The cyclopentanone group in the molecule adds another layer of functionality, contributing to its overall stability and reactivity. This moiety has been shown to enhance binding affinity to certain biological targets by forming hydrogen bonds or participating in hydrophobic interactions. The 4-chlorophenyl substituent on the cyclopentanecarbonyl group introduces a polar aromatic ring that can interact with hydrophobic pockets of target proteins, further optimizing the compound's binding properties. These structural features make this compound a versatile tool for studying the mechanisms of various diseases and developing novel therapeutic strategies.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery, particularly those containing triazole and azetidine rings. Studies have demonstrated that these structures can exhibit significant anti-inflammatory, antimicrobial, and anticancer properties. The compound in question has been investigated for its potential role in modulating immune responses and inhibiting the activity of key enzymes involved in inflammation. Preliminary studies suggest that it may interfere with the signaling pathways that lead to chronic inflammation, offering a potential therapeutic approach for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors based on triazole derivatives due to their favorable pharmacokinetic properties. The compound described here has been synthesized using advanced organic synthesis techniques, ensuring high purity and yield. Its chemical stability under various conditions makes it suitable for further preclinical studies, including pharmacokinetic profiling and toxicity assessments. These studies are crucial for understanding how the compound behaves within the body and identifying any potential side effects before moving to human clinical trials.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. The unique structural features of the molecule make it an excellent tool for studying enzyme mechanisms and protein-ligand interactions. Researchers have used computational modeling techniques to predict how this compound might bind to target proteins, providing insights into its mode of action. These computational studies have been complemented by experimental approaches, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have helped elucidate the detailed structure-activity relationships.

The development of new drugs often involves a multi-step process that requires careful optimization of molecular structure to enhance efficacy while minimizing side effects. The synthetic pathways used to produce this compound have been refined over several iterations to improve yield and purity. Advanced techniques such as flow chemistry have been employed to streamline the synthesis process, making it more efficient and scalable for industrial production. These advancements in synthetic methodology are crucial for ensuring that promising candidates like this one can be produced reliably for further study.

The biological activity of this compound has been evaluated using various in vitro assays designed to test its interaction with relevant biological targets. Initial results suggest that it may inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these enzymes, the compound could potentially reduce inflammation without causing significant side effects associated with non-selective inhibitors. Further studies are needed to confirm these findings and explore other possible mechanisms of action.

The potential applications of this compound extend beyond inflammation modulation. Researchers are investigating its role in other areas such as cancer therapy and neuroprotection. The ability of triazole derivatives to interact with multiple biological targets makes them attractive candidates for multitarget drug discovery efforts. By designing molecules that can simultaneously modulate several pathways involved in disease progression, researchers hope to develop more effective treatments with fewer side effects.

The future directions for research on this compound include exploring its efficacy in animal models of disease and conducting clinical trials to assess its safety and effectiveness in humans. Preclinical studies will focus on determining optimal dosing regimens and identifying any potential long-term effects or interactions with other medications. These studies are essential for translating laboratory findings into viable therapeutic options for patients suffering from various conditions.

In conclusion, the compound with CAS number 2320504-16-1 and product name 1-({1-1-(4-chlorophenyl)cyclopentanecarbonylazetidin-3-yl}methyl)-1H-1,2,4-triazole represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery efforts aimed at modulating inflammatory pathways and treating various diseases. With continued research and development, this compound has the potential to contribute significantly to improving human health outcomes.